Cas no 877385-86-9 (2-cyclopropyl-1,3-thiazole-5-carbaldehyde)

2-cyclopropyl-1,3-thiazole-5-carbaldehyde structure
877385-86-9 structure
Product Name:2-cyclopropyl-1,3-thiazole-5-carbaldehyde
CAS No:877385-86-9
MF:C7H7NOS
MW:153.201580286026
MDL:MFCD14615179
CID:710062
PubChem ID:45121688
Update Time:2024-10-26

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-5-Thiazolecarboxaldehyde
    • 2-Cyclopropyl-1,3-thiazole-5-carbaldehyde
    • 2-CYCLOPROPYLTHIAZOLE-5-CARBALDEHYDE
    • 5-Thiazolecarboxaldehyde,2-cyclopropyl-
    • 5-Thiazolecarboxaldehyde, 2-cyclopropyl-
    • NE39541
    • Y4445
    • 2-Cyclopropyl-1,3-thiazole-5-carboxaldehyde
    • 2-Cyclopropyl-5-thiazolecarboxaldehyde (ACI)
    • DTXSID70669224
    • Z802592138
    • AC-30863
    • AKOS010535428
    • J-509269
    • 877385-86-9
    • DA-40945
    • DS-15654
    • 5-Thiazolecarboxaldehyde, 2-cyclopropyl-
    • SCHEMBL15881556
    • MFCD14615179
    • EN300-108833
    • CS-0155392
    • 2-cyclopropyl-1,3-thiazole-5-carbaldehyde
    • MDL： MFCD14615179
    • Inchi： 1S/C7H7NOS/c9-4-6-3-8-7(10-6)5-1-2-5/h3-5H,1-2H2
    • InChI Key： ORNIFVGIJQCIMW-UHFFFAOYSA-N
    • SMILES： O=CC1=CN=C(C2CC2)S1

Computed Properties

  • Exact Mass: 153.025
  • Monoisotopic Mass: 153.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 278.5±13.0 °C at 760 mmHg
  • Flash Point: 122.2±19.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Security Information

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2-cyclopropyl-1,3-thiazole-5-carbaldehyde Production Method

Production Method 1

1159821-56-3 1159821-56-3
877385-86-9 877385-86-9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
1.2 -78 °C; -78 °C → rt; 3 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Discovery of Ruzasvir (MK-8408): A Potent, Pan-Genotype HCV NS5A Inhibitor with Optimized Activity against Common Resistance-Associated Polymorphisms
Tong, Ling ; et al, Journal of Medicinal Chemistry, 2017, 60(1), 290-306

Production Method 2

20295-34-5 20295-34-5
36437-19-1 36437-19-1
877385-86-9 877385-86-9
Reaction Conditions
1.1 Reagents: Magnesium carbonate
Reference
Convergent, parallel synthesis of a series of β-substituted 1,2,4-oxadiazole butanoic acids as potent and selective αvβ3 receptor antagonists
Boys, Mark L.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(4), 839-844

Production Method 3

411235-57-9 411235-57-9
3034-53-5 3034-53-5
877385-86-9 877385-86-9
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  CataCXium A Solvents: Toluene ,  Water ;  overnight, 100 °C; 100 °C → rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 1 h, -78 °C
2.2 -78 °C; -78 °C → rt; 3 h, rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Discovery of Ruzasvir (MK-8408): A Potent, Pan-Genotype HCV NS5A Inhibitor with Optimized Activity against Common Resistance-Associated Polymorphisms
Tong, Ling ; et al, Journal of Medicinal Chemistry, 2017, 60(1), 290-306

2-cyclopropyl-1,3-thiazole-5-carbaldehyde Raw materials

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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:877385-86-9)2-cyclopropyl-1,3-thiazole-5-carbaldehyde
Order Number:A916126
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:58
Price ($):197.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:877385-86-9)2-cyclopropyl-1,3-thiazole-5-carbaldehyde
A916126
Purity:99%
Quantity:1g
Price ($):197.0
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